4-(2-Nitrophenoxy)benzonitrile

• IUPAC Name: 4-(2-nitrophenoxy)benzonitrile
• InChI: InChI=1S/C13H8N2O3/c14-9-10-5-7-11(8-6-10)18-13-4-2-1-3-12(13)15(16)17/h1-8H
• InChI Key: AKLSEFOAGVCQDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC2=CC=C(C=C2)C#N
• Molecular Formula: C13H8N2O3
• DSSTOX Substance ID: DTXSID00429398
• Molecular Weight: 240.21 g/mol
• CAS RN: 113344-23-3

Description

“4-(2-Nitrophenoxy)benzonitrile” is a chemical compound with the molecular formula C13H8N2O3. It has a molecular weight of 240.21 g/mol.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the formula C13H8N2O3. More detailed structural analysis would require specific spectroscopic data or computational modeling.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not detailed in the search results, it’s worth noting that benzonitrile derivatives have been studied for their potential as antiviral agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the search results. It is known that the compound has a molecular weight of 240.21 g/mol.

Scientific Research Applications

Synthesis and Material Applications

• Synthesis of Isoxazolines : Kanemasa et al. (1992) described a method for the synthesis of isoxazolines, which involves the reaction of benzonitrile oxide with allyl alcohols. This method could potentially be applied to derivatives of 4-(2-Nitrophenoxy)benzonitrile (Kanemasa, Nishiuchi, & Wada, 1992).

• Corrosion Inhibition : Chaouiki et al. (2018) researched the use of benzonitrile derivatives as corrosion inhibitors for mild steel. This suggests potential applications for similar compounds like this compound in protecting metals from corrosion (Chaouiki et al., 2018).

• High-Temperature Polymers : Keller and Dominguez (2005) synthesized a high-yield phthalonitrile polymer from a nitro-substituent, like that in this compound, indicating its potential use in high-temperature resistant materials (Keller & Dominguez, 2005).

• Polyimide Synthesis : Zeng, Zou, and Yang (2014) developed polyimides using a phthalonitrile-containing diamine, suggesting that this compound derivatives could be useful in creating high-performance polymers (Zeng, Zou, & Yang, 2014).

Environmental and Chemical Process Applications

• Nitration and Hydroxylation Studies : Vione et al. (2004) studied the nitration and hydroxylation of benzene, which can inform the chemical behavior of related compounds like this compound in environmental contexts (Vione et al., 2004).

• Electrochemical and Gas Sensing Properties : Gümrükçü et al. (2011) investigated phthalonitrile derivatives' electrochemical and gas sensing properties, indicating potential applications for this compound in sensor technology (Gümrükçü et al., 2011).

• Solid-State Polymerization : Tabata, Kuwamoto, and Okuno (2016) demonstrated the polymerization of diacetylenes, which includes structures similar to this compound, suggesting its utility in the creation of polymers (Tabata, Kuwamoto, & Okuno, 2016).

Safety and Hazards

While specific safety data for “4-(2-Nitrophenoxy)benzonitrile” is not available in the search results, it’s important to handle all chemical compounds with care, using appropriate personal protective equipment and following safety guidelines.

Synthesis routes and methods

Procedure details

2-(4-Cyanophenoxy)-1-nitrobenzene (0.82 g, 69%) was prepared from 4-cyanophenol (0.66 g, 5.5 mmol) and 1-fluoro-2-nitrobenzene (0.71 g, 5.0 mmol) following the general procedure A. This was reduced to 2-(4-cyanophenoxy)aniline (0.47 g, 65%) following general procedure B. N-[2-(4-Cyanophenoxy)phenyl]-N′-thiazolylurea (110 mg, 65%) was prepared from 2-(4-cyanophenoxy)aniline (105 mg, 0.5 mmol) and 2-aminothiazole (60 mg, 0.6 mmol) following the general procedure D.